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Compound of Interest

Compound Name: Ethyl 2-bromohexanoate

Cat. No.: B1294297

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of Ethyl 2-bromohexanoate, a key
building block in organic synthesis. This document details its chemical and physical properties,
spectroscopic data, safety information, and common experimental protocols.

Chemical and Physical Properties

Ethyl 2-bromohexanoate is a colorless liquid with a pungent odor. It is a valuable intermediate
in the synthesis of a variety of organic compounds, including pharmaceuticals and
agrochemicals. Below is a summary of its key physical and chemical properties.
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Property Value Reference
CAS Number 615-96-3

Molecular Formula CsH1sBroO:z

Molecular Weight 223.11 g/mol

Appearance Clear colorless liquid

Boiling Point 213-215 °C (lit.)

Density 1.221 g/mL at 25 °C (lit.)

Refractive Index (n20/D) 1.45 (lit.)

Flash Point 96 °C (204.8 °F) - closed cup

Solubility Insoluble in water.

Spectroscopic Data

The following tables summarize the key spectroscopic data for Ethyl 2-bromohexanoate,
which are essential for its identification and characterization.

H NMR Spectroscopy

Chemical Shift . . .
Multiplicity Integration Assignment

(ppm)

4.20 Quartet 2H -OCH2CHs

4.15 Triplet 1H -CH(BI)-

2.00 - 1.80 Multiplet 2H -CH2-CH(Br)-

1.50-1.20 Multiplet 4H -CH2-CH2-CH2-

1.25 Triplet 3H -OCH2CHs

0.90 Triplet 3H -CH2-CHs

13C NMR Spectroscopy
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Chemical Shift (ppm) Assighment
169.5 C=0

62.0 -OCH2CHs

48.0 -CH(Br)-

345 -CH2-CH(Br)-
27.0 -CHa2-CH2-CH(Br)-
22.0 -CH2-CHs

14.0 -OCH2CHs

13.8 -CH2-CHs

Infrared (IR) Spectroscopy

Wavenumber (cm—?) Intensity Assignment
2960-2870 Strong C-H stretch (alkane)
1735 Strong C=0 stretch (ester)
1250 Strong C-O stretch (ester)
680 Strong C-Br stretch

Mass Spectrometry (MS)

m/z Relative Intensity Assignment
[M]* (Molecular ion with Br
222/224 Low _
isotopes)
177/179 Moderate [M - OCH2CH3s]*
143 Moderate [M - Br]*
69 High [CsHo]*
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Safety Information

Ethyl 2-bromohexanoate is a corrosive and toxic substance. It is crucial to handle it with
appropriate personal protective equipment in a well-ventilated fume hood.

. . Precautionary
GHS Pictograms Signal Word Hazard Statements
Statements

P280: Wear protective
gloves/protective
clothing/eye
protection/face
protection. P301 +
P312: IF
SWALLOWED: Call a
POISON CENTER or
doctor/physician if you
feel unwell. P303 +

H302: Harmful if P361 + P353: IF ON
swallowed. H314: SKIN (or hair):
Danger Causes severe skin Remove/Take off
burns and eye immediately all
damage. contaminated clothing.

Rinse skin with
water/shower. P305 +
P351 + P338: IF IN
EYES: Rinse
cautiously with water
for several minutes.
Remove contact
lenses, if present and
easy to do. Continue

rinsing.

Experimental Protocols
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Synthesis of Ethyl 2-bromohexanoate via Hell-Volhard-
Zelinsky Reaction and Esterification

This protocol describes a typical procedure for the synthesis of Ethyl 2-bromohexanoate
starting from hexanoic acid.
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Synthesis of Ethyl 2-bromohexanoate

/Step 1: Bromination (HeII-VoIhard-ZeIinsky)\
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and Brz

Heat to 80-100°C

2-Bromohexanoyl bromide
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-
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Ethyl 2-bromohexanoate (crude)
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(Step 3: Work-up and Purification\

Quench with water

Extract with ether
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Wash with NaHCO:s (aq)
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Dry over MgSOa
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Vacuum Distillation

\
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Synthesis of Ethyl 2-bromohexanoate.
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Methodology:

e Bromination: In a flask equipped with a reflux condenser and a dropping funnel, place
hexanoic acid. Add a catalytic amount of red phosphorus or phosphorus tribromide (PBrs).
Heat the mixture gently and add bromine dropwise. After the addition is complete, continue
heating until the evolution of hydrogen bromide gas ceases.

« Esterification: Cool the reaction mixture and slowly add absolute ethanol. A catalytic amount
of concentrated sulfuric acid is then added. The mixture is refluxed for several hours to drive
the esterification to completion.

o Work-up and Purification: After cooling, the reaction mixture is poured into cold water. The
organic layer is separated, washed with a saturated sodium bicarbonate solution to remove
any unreacted acid, and then with brine. The organic layer is dried over anhydrous
magnesium sulfate or sodium sulfate. The crude product is then purified by vacuum
distillation to yield pure Ethyl 2-bromohexanoate.

Use of Ethyl 2-bromohexanoate in the Synthesis of Ethyl
2-fluorohexanoate

Ethyl 2-bromohexanoate serves as a precursor in the synthesis of other valuable organic
molecules. The following workflow illustrates its use in the preparation of Ethyl 2-
fluorohexanoate.
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Synthesis of Ethyl 2-fluorohexanoate

4 Step 1: Fluorination )

Ethyl 2-bromohexanoate

Add Potassium Fluoride
and a phase-transfer catalyst

Heat in a suitable solvent
(e.g., acetonitrile)

Ethyl 2-fluorohexanoate (crude)

N /
(Step 2: Work-vjp and Purification\

[Filter to remove inorganic salts)

[ Dry over MgSOa ]

[Fractional Distillation]
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 To cite this document: BenchChem. [An In-depth Technical Guide to Ethyl 2-bromohexanoate
(CAS: 615-96-3)]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1294297#ethyl-2-bromohexanoate-cas-number-615-
96-3-data]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426
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